Cas no 1256810-44-2 (3,5-dimethoxy-2-Pyridinecarboxylic acid)

• Product Name: 3,5-dimethoxy-2-Pyridinecarboxylic acid
• CAS No: 1256810-44-2
• MF: C₈H₉NO₄
• MW: 183.161362409592
• MDL: MFCD18255815
• CID: 2129715
• PubChem ID: 66665996
• Update Time: 2025-05-20

3,5-dimethoxy-2-Pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-2-Pyridinecarboxylic acid
• 3,5-dimethoxypyridine-2-carboxylic acid
• AB74700
• DB-293951
• 3,5-DIMETHOXYPICOLINIC ACID
• 1256810-44-2
• 108-026-5
• 3,5-Dimethoxypicolinicacid
• G11510
• SCHEMBL362125

• MDL： MFCD18255815
• Inchi： 1S/C8H9NO4/c1-12-5-3-6(13-2)7(8(10)11)9-4-5/h3-4H,1-2H3,(H,10,11)
• InChI Key： ZKRPAWQHVPWLTQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=NC=C(C=1)OC

Computed Properties

• Exact Mass: 183.05315777Da
• Monoisotopic Mass: 183.05315777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.7Ų

Additional information on 3,5-dimethoxy-2-Pyridinecarboxylic acid

3,5-Dimethoxy-2-Pyridinecarboxylic Acid: A Comprehensive Overview

3,5-Dimethoxy-2-pyridinecarboxylic acid, also known by its CAS registry number CAS No. 1256810-44-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug design.

The molecular structure of 3,5-dimethoxy-2-pyridinecarboxylic acid consists of a pyridine ring substituted with two methoxy groups at the 3 and 5 positions and a carboxylic acid group at the 2 position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and biological assays.

Recent studies have highlighted the potential of 3,5-dimethoxy-2-pyridinecarboxylic acid as a lead compound in the development of new pharmaceutical agents. For instance, researchers have explored its role as a ligand in metalloenzyme inhibition and as a component in bioactive molecules with anti-inflammatory and antioxidant properties.

In terms of synthesis, several methods have been reported for the preparation of 3,5-dimethoxy-2-pyridinecarboxylic acid. These include traditional Friedlander annulation reactions as well as modern microwave-assisted synthesis techniques. The choice of synthetic pathway depends on factors such as scalability, cost-effectiveness, and the desired purity of the final product.

The physical and chemical properties of CAS No. 1256810-44-2 have been well-characterized. Its solubility in various solvents, melting point, and stability under different conditions make it suitable for use in both laboratory research and industrial applications.

From an environmental perspective, the biodegradation and toxicity profiles of 3,5-dimethoxy-2-pyridinecarboxylic acid are areas of active investigation. Understanding these aspects is crucial for ensuring the safe handling and disposal of this compound in research and manufacturing settings.

In conclusion, 3,5-dimethoxy-2-pyridinecarboxylic acid, or CAS No. 1256810-44-2, represents a promising compound with a wide range of potential applications. Continued research into its properties and uses will undoubtedly contribute to advancements in chemistry and medicine.